Cas no 1214112-20-5 (4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid)

• Product Name: 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid
• CAS No: 1214112-20-5
• MF: C₁₄H₁₆N₆O₅
• MW: 348.31404209137
• CID: 5771933
• PubChem ID: 45498259
• Update Time: 2025-06-14

4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)-5-oxopentanoic acid
• F3260-0904
• VU0607988-1
• 5-amino-2-(4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)-5-oxopentanoic acid
• 1214112-20-5
• AKOS024481693
• XTDNMRIPLVVZFL-UHFFFAOYSA-N
• 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid

• Inchi： 1S/C14H16N6O5/c1-6-5-19-9-10(18(2)14(25)17-11(9)22)16-13(19)20(6)7(12(23)24)3-4-8(15)21/h5,7H,3-4H2,1-2H3,(H2,15,21)(H,23,24)(H,17,22,25)
• InChI Key： XTDNMRIPLVVZFL-UHFFFAOYSA-N
• SMILES： OC(C(CCC(N)=O)N1C(C)=CN2C3C(NC(N(C)C=3N=C12)=O)=O)=O

Computed Properties

• Exact Mass: 348.11821763g/mol
• Monoisotopic Mass: 348.11821763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid

Recent Advances in the Study of 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid (CAS: 1214112-20-5)

The compound 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid (CAS: 1214112-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's role as a modulator of adenosine receptors. Adenosine receptors play a critical role in numerous physiological processes, including inflammation, immune response, and neurotransmission. Preliminary in vitro studies have demonstrated that 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid exhibits selective binding affinity for specific adenosine receptor subtypes, suggesting its potential as a targeted therapeutic agent. Further investigations are underway to optimize its selectivity and efficacy.

In addition to its receptor modulation properties, recent research has explored the compound's potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, studies have indicated that this molecule may inhibit enzymes such as xanthine oxidase, which is implicated in conditions like gout and hyperuricemia. The structural features of the compound, particularly the imidazopurine core, appear to contribute to its inhibitory activity, making it a candidate for further drug development in metabolic disorders.

Another significant aspect of the current research is the investigation of the compound's pharmacokinetic profile. Early-stage animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound exhibits favorable bioavailability and a relatively long half-life, which are desirable characteristics for a potential drug candidate. However, challenges such as solubility and stability under physiological conditions remain to be addressed in subsequent phases of research.

Recent synthetic chemistry efforts have also focused on optimizing the production of 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid. Advances in green chemistry and catalytic methods have enabled more efficient and scalable synthesis routes, reducing the environmental impact and cost of production. These developments are critical for facilitating large-scale manufacturing and clinical translation of the compound.

Looking ahead, the potential clinical applications of this compound are vast. Researchers are particularly interested in its use for treating inflammatory diseases, metabolic disorders, and possibly even certain types of cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside. However, rigorous clinical trials will be necessary to establish its safety and efficacy in humans.

In conclusion, 4-carbamoyl-2-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}butanoic acid (CAS: 1214112-20-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural and functional properties, coupled with recent advancements in understanding its mechanisms and pharmacokinetics, underscore its potential as a therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical benefits.